N-(3-(3,5-dimethylpiperidin-1-yl)propyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-[3-(3,5-dimethylpiperidin-1-yl)propyl]-2-hydroxy-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C19H26N4O3/c1-13-10-14(2)12-22(11-13)8-5-7-20-17(24)16-18(25)21-15-6-3-4-9-23(15)19(16)26/h3-4,6,9,13-14,25H,5,7-8,10-12H2,1-2H3,(H,20,24)
• InChI Key: LCOUKSZPXQEMLP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCCNC(=O)C2=C(N=C3C=CC=CN3C2=O)O)C
• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol

Description

N-(3-(3,5-dimethylpiperidin-1-yl)propyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C19H26N4O3 and its molecular weight is 358.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Modification : The synthesis of pyridopyrimidines and their derivatives involves various chemical reactions, including condensation, methylation, and modification of the pyridine moiety to optimize biological properties. For example, methylation at specific positions on the pyridine ring of related compounds has been explored to enhance their analgesic properties, demonstrating the potential for chemical modification to optimize biological activity (Ukrainets et al., 2015).

• Structural Modifications for Biological Activity : Studies have focused on modifying the structure of related pyrimidine compounds to reduce metabolism mediated by specific enzymes, suggesting the importance of structural alterations in developing more stable and effective molecules (Linton et al., 2011).

Potential Applications in Research and Development

• Antimicrobial and Anti-inflammatory Agents : Compounds with a pyridopyrimidine core have been synthesized and tested for their antimicrobial and anti-inflammatory activities, indicating the potential of such molecules in developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Anticancer and Anti-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the application of pyrimidine derivatives in cancer and inflammation research (Rahmouni et al., 2016).

• Enzymatic Activity Modulation : The synthesis and evaluation of pyrido[1,2-a]pyrimidine derivatives for biological activities suggest these compounds could serve as tools for studying enzyme modulation, potentially leading to the discovery of new drugs or therapeutic mechanisms (Merja et al., 2004).